BE“GHE Foundational & Exploratory

Check Availability & Pricing

Commercial Availability and Application of 15N
Labeled Serine: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fmoc-Ser-OH-15N

Cat. No.: B12415286

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the commercial availability of 15N labeled
serine, a critical tool for researchers in metabolomics, proteomics, and drug development. This
document details the various forms of 15N serine, their specifications from key suppliers, and
in-depth experimental protocols for its application in metabolic tracing and flux analysis.

Commercial Availability of 15N Labeled Serine

The commercial availability of 15N labeled serine is robust, with several major suppliers
offering a range of products to suit diverse research needs. These products vary in their
stereochemistry (L-form or DL-racemic mixture), isotopic enrichment, chemical purity, and the
presence of protecting groups for specific synthetic applications. Below are tables summarizing
the offerings from prominent vendors.

Table 1: Commercial Suppliers of L-Serine-15N
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Isotopic
Catalog ) . .
. Product Purity Chemical Available
Supplier Number . .
Name (atom % Purity Quantities
(Example)
15N)
Sigma- )
_ L-Serine-15N 609005 98% =298% (CP) 500 mg
Aldrich
Cambridge
Isotope L-Serine (*>N,
_ NLM-2036 98% >98% 059,19
Laboratories, 98%)
Inc.
MedChemEx ) N
L-Serine-15N  HY-112373S Not Specified  >98% 5mg, 10 mg
press
; o 50 mg, 100
BLD Pharm L-Serine-15N  BD138435 Not Specified  =98%
mg, 250 mg
DC
) L-Serine-15N  DC49204 Not Specified  >98% Inquire
Chemicals
Isotopic
Catalog ) . .
. Product Purity Chemical Available
Supplier Number ) .
Name (atom % Purity Quantities
(Example)
15N)
Sigma- DL-Serine-
_ 608998 98% =298% (CP) 250mg, 1 g
Aldrich 15N
Cambridge
Isotope DL-Serine
, NLM-1531 98% >98% 250mg, 19
Laboratories, (*>N, 98%)
Inc.
DL-Serine- » » )
Clearsynth 15N CS-T-99838 Not Specified  Not Specified  Inquire
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Table 3: Commercial Suppliers of Fmoc-Protected L-
Serine-15N

Isotopic
Catalog . . .
. Product Purity Chemical Available
Supplier Number . .
Name (atom % Purity Quantities
(Example)
15N)
BOC L-Serine- 5 )
) Not Specified  98% >95% (HPLC) Inquire
Sciences 15N-N-FMOC

Key Applications of 15N Labeled Serine
15N labeled serine is a versatile tool in biological research. Its primary applications include:
o Metabolic Flux Analysis (MFA): Tracing the nitrogen atom from serine allows for the

guantification of its contribution to various metabolic pathways, including one-carbon
metabolism and the biosynthesis of nucleotides and other amino acids.

o Stable Isotope Labeling by Amino Acids in Cell Culture (SILAC): As a component of SILAC
media, 15N serine enables the quantitative analysis of protein expression and turnover.

e Mass Spectrometry Internal Standard: 15N labeled serine serves as an excellent internal
standard for the accurate quantification of unlabeled serine in complex biological samples.[1]

o Elucidation of Signaling Pathways: By tracking the metabolic fate of serine, researchers can
gain insights into the regulation of signaling pathways involved in cell proliferation, cancer
metabolism, and neurobiology.[1]

Signaling Pathways and Metabolic Networks
Involving Serine

Serine is a central node in cellular metabolism, connecting glycolysis to several critical
biosynthetic pathways. The diagrams below illustrate these connections.
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Overview of Serine's central role in metabolism.

The de novo synthesis of serine from the glycolytic intermediate 3-phosphoglycerate is a critical
pathway, particularly in proliferating cells.[2] This pathway is often upregulated in cancer.[3]
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The de novo serine biosynthesis pathway.

Serine is a major source of one-carbon units for the folate and methionine cycles, which are
essential for nucleotide synthesis and methylation reactions.[4][5]
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Serine's role in one-carbon metabolism.

Experimental Protocols

Metabolic Labeling of Adherent Mammalian Cells with
15N-Serine

This protocol provides a general procedure for labeling adherent mammalian cells with 15N-
serine for metabolic flux analysis.

Materials:

Adherent mammalian cells of interest

o Complete growth medium (e.g., DMEM)

e Serine-free DMEM

o Dialyzed Fetal Bovine Serum (dFBS)

e 15N-L-Serine

o Phosphate-Buffered Saline (PBS), ice-cold

e 80% Methanol, pre-chilled to -80°C

o 6-well cell culture plates

o Cell scraper

e Microcentrifuge tubes

Procedure:

o Cell Seeding: Seed cells in 6-well plates at a density that will result in approximately 80%
confluency at the time of harvest. Culture cells in complete growth medium.

o Media Preparation: Prepare the 15N-labeling medium by supplementing serine-free DMEM
with the desired concentration of 15N-L-Serine and dFBS.
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e Labeling: When cells reach the desired confluency, aspirate the growth medium, wash the
cells once with pre-warmed PBS, and then add the pre-warmed 15N-labeling medium.

 Incubation: Incubate the cells for the desired period. The incubation time will depend on the
specific metabolic pathway and the turnover rate of the metabolites of interest.

o Metabolite Extraction:
o Place the 6-well plates on ice.

Aspirate the labeling medium and wash the cells twice with ice-cold PBS.

[¢]

[¢]

Add 1 mL of pre-chilled (-80°C) 80% methanol to each well.

Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

[e]

Vortex the tubes and incubate at -80°C for at least 20 minutes to precipitate proteins.

o

o Sample Preparation for Analysis:

[¢]

Centrifuge the tubes at maximum speed for 10 minutes at 4°C.

Carefully transfer the supernatant containing the metabolites to a new tube.

[e]

o

Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

The dried metabolites can be stored at -80°C until analysis by mass spectrometry.

[¢]

Experimental Workflow for 15N-Serine Tracing and Mass
Spectrometry Analysis

The following diagram outlines a typical workflow for a stable isotope tracing experiment using
15N-serine.
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Workflow for 15N-serine metabolic tracing.

Conclusion

15N labeled serine is an indispensable tool for dissecting the complexities of cellular
metabolism. Its commercial availability from a variety of suppliers ensures that researchers can
select the appropriate product for their specific experimental needs. The protocols and pathway
diagrams provided in this guide offer a solid foundation for designing and executing robust
stable isotope tracing experiments to advance our understanding of the critical roles of serine

in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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